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Compound of Interest

Compound Name: 4-(4-Bromophenyl)piperidin-2-one

Cat. No.: B1449678 Get Quote

An In-depth Technical Guide to 4-(4-Bromophenyl)piperidin-2-one

This technical guide provides comprehensive information on the physicochemical properties

and a representative synthetic workflow for 4-(4-Bromophenyl)piperidin-2-one, a heterocyclic

compound of interest in medicinal chemistry and drug development. The structured

presentation of data and methodologies is intended to support researchers and scientists in

their exploration of this molecule.

Physicochemical Properties
The fundamental molecular characteristics of 4-(4-Bromophenyl)piperidin-2-one are

summarized below. These data are crucial for stoichiometric calculations, analytical

characterization, and computational modeling.

Property Value

Molecular Formula C₁₁H₁₂BrNO[1][2]

Molecular Weight 254.12 g/mol [1][2] or 254.13 g/mol [3]

IUPAC Name 4-(4-bromophenyl)piperidin-2-one[1]

CAS Number 1893051-68-7[1][3]
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The following section outlines a generalized, plausible experimental protocol for the synthesis

and purification of 4-(4-Bromophenyl)piperidin-2-one. This methodology is representative of

common organic synthesis techniques used for compounds of this class.

Objective: To synthesize 4-(4-Bromophenyl)piperidin-2-one via a multi-step reaction

sequence followed by purification.

Materials:

Starting materials (e.g., a suitable piperidine precursor and a 4-bromophenyl source)

Appropriate solvents (e.g., Dichloromethane (DCM), Methanol (MeOH))

Reagents for reaction (e.g., coupling agents, base)

Purification media (e.g., Silica gel for column chromatography)

Standard laboratory glassware and equipment

Methodology:

Reaction Setup: The synthesis is initiated by dissolving the starting materials in a suitable

solvent within a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon).

Reagent Addition: The necessary reagents are added in a controlled manner. The reaction

may require heating or cooling to a specific temperature to ensure optimal reaction kinetics

and minimize side-product formation.

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique, such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS), to determine the point of completion.

Work-up: Upon completion, the reaction mixture is quenched, and the crude product is

extracted into an organic solvent. The organic layer is then washed with brine, dried over an

anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure to

yield the crude product.
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Purification: The crude material is purified using flash column chromatography on silica gel. A

gradient of solvents is typically used to elute the desired compound, separating it from

impurities.

Characterization: The final, purified product's identity and purity are confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High-

Performance Liquid Chromatography (HPLC).

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the logical progression from starting materials to the final,

characterized compound.
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Caption: A flowchart of the synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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